![molecular formula C17H24ClNO2S B2367726 Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrachloride CAS No. 1046796-86-4](/img/structure/B2367726.png)
Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrachloride
Overview
Description
Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrachloride is a chemical compound with the CAS Number: 1046796-86-4 . It has a molecular weight of 341.9 .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C17H23NO2S.ClH/c1-2-20-16 (19)15-12-21-17 (18-15)10-8-14 (9-11-17)13-6-4-3-5-7-13;/h3-7,14-15,18H,2,8-12H2,1H3;1H . This code provides a unique identifier for the molecular structure of the compound.Scientific Research Applications
Synthesis and Stereochemical Properties
Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylates have been synthesized as part of a study on 3-aminoacetylthiazolidine-4-carboxylate esters and their derivatives. These compounds were obtained as diastereoisomeric mixtures, with their 3-aminoacetyl derivatives isolated in only one isomeric form. The stereoselective nature of these reactions suggests potential applications in stereochemistry and drug design (Pellegrini et al., 1997).
Antimicrobial Activity
A study on the synthesis of novel oxazin analogs of thio-4-azaspiro[4.5]decan-3-one, including ethyl 1-thia-4-azaspiro[4.5]decan-3-carboxylate derivatives, revealed their potential antimicrobial properties. These compounds showed moderate to good activity against various microbes such as S. aureus, E. coli, P. aeruginosa, and B. subtilis, indicating their relevance in antimicrobial research (Singh et al., 2021).
Antiviral Applications
Research into N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives, a class of spirothiazolidinone compounds, has demonstrated strong activity against influenza A/H3N2 virus and human coronavirus 229E. This underscores the potential of ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrachloride derivatives in developing new classes of antiviral molecules (Apaydın et al., 2020).
Anticancer Research
Studies on new 1-thia-azaspiro[4.5]decane derivatives and their derived compounds have shown moderate to high inhibition activities against various human cancer cell lines, such as HepG-2, PC-3, and HCT116. This suggests a potential application of these compounds in anticancer research (Flefel et al., 2017).
Nematicidal Activity
A study on the synthesis of N-cyclohexylidene-N-phenylamines and their derivatives, including 1-thia-4-azaspiro[4.5]decan-3-one, has indicated their potential nematicidal activity, in addition to antibacterial and antifungal properties. This points to possible applications in agriculture and pest control (Srinivas et al., 2008).
Safety and Hazards
properties
IUPAC Name |
ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO2S.ClH/c1-2-20-16(19)15-12-21-17(18-15)10-8-14(9-11-17)13-6-4-3-5-7-13;/h3-7,14-15,18H,2,8-12H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMFHKHGCFSFYJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CSC2(N1)CCC(CC2)C3=CC=CC=C3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrachloride | |
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